5-chloro-N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[4-[4-[(2-fluorophenyl)methyl]piperazin-1-yl]phenyl]-2-methoxybenzamide
• InChI: InChI=1S/C25H25ClFN3O2/c1-32-24-11-6-19(26)16-22(24)25(31)28-20-7-9-21(10-8-20)30-14-12-29(13-15-30)17-18-4-2-3-5-23(18)27/h2-11,16H,12-15,17H2,1H3,(H,28,31)
• InChI Key: DRWILPUULBUPIR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)CC4=CC=CC=C4F
• Molecular Formula: C25H25ClFN3O2
• Molecular Weight: 453.9 g/mol

Description

5-chloro-N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methoxybenzamide, also known as BRL-15572, is a chemical compound that belongs to the family of benzamides. It has been extensively studied for its potential therapeutic applications in various diseases such as anxiety, depression, and schizophrenia.

Mechanism of Action

The exact mechanism of action of 5-chloro-N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methoxybenzamide is not fully understood. However, it is believed to act as a selective antagonist of the dopamine D3 receptor. The dopamine D3 receptor is a subtype of the dopamine receptor that is predominantly expressed in the mesolimbic system of the brain, which is involved in the regulation of reward and motivation. By blocking the dopamine D3 receptor, 5-chloro-N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methoxybenzamide may modulate the activity of the mesolimbic system, leading to its therapeutic effects.
Biochemical and Physiological Effects
5-chloro-N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methoxybenzamide has been shown to have several biochemical and physiological effects. It has been found to increase the levels of serotonin and norepinephrine in the prefrontal cortex, which are neurotransmitters that play a role in the regulation of mood and emotion. Moreover, 5-chloro-N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methoxybenzamide has been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methoxybenzamide in lab experiments is its selectivity for the dopamine D3 receptor. This allows researchers to investigate the specific role of the dopamine D3 receptor in various diseases. However, one limitation of using 5-chloro-N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methoxybenzamide is its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 5-chloro-N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methoxybenzamide. One possible direction is to investigate its potential therapeutic applications in other diseases such as Parkinson's disease and drug addiction. Moreover, future studies may focus on the development of more potent and selective dopamine D3 receptor antagonists based on the structure of 5-chloro-N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methoxybenzamide. Finally, the use of 5-chloro-N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methoxybenzamide in combination with other drugs may also be explored as a potential treatment option for various diseases.

Scientific Research Applications

5-chloro-N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methoxybenzamide has been extensively studied for its potential therapeutic applications in various diseases such as anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models. Moreover, 5-chloro-N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methoxybenzamide has been found to be effective in reducing the symptoms of schizophrenia in animal models.